Cas no 1626-36-4 (5-methyl-2-(phenoxymethyl)-1H-1,3-benzodiazole)

5-methyl-2-(phenoxymethyl)-1H-1,3-benzodiazole structure
1626-36-4 structure
Product Name:5-methyl-2-(phenoxymethyl)-1H-1,3-benzodiazole
CAS No:1626-36-4
MF:C15H14N2O
MW:238.284463405609
CID:2780648
PubChem ID:924803
Update Time:2025-04-21

5-methyl-2-(phenoxymethyl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2-(phenoxymethyl)-1H-1,3-benzodiazole
    • 1626-36-4
    • 6-Methyl-2-(phenoxymethyl)-1H-benzo[d]imidazole
    • CHEMBL393877
    • DTXSID10358923
    • 5-methyl-2-(phenoxymethyl)-1H-benzimidazole
    • AKOS000274571
    • CCG-347017
    • 5-methyl-2-(phenoxymethyl)-1H-benzo[d]imidazole
    • SCHEMBL8403411
    • F3257-0264
    • 1H-Benzimidazole, 6-methyl-2-(phenoxymethyl)-
    • STL482097
    • Inchi: 1S/C15H14N2O/c1-11-7-8-13-14(9-11)17-15(16-13)10-18-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,17)
    • InChI Key: QBKOHLGRVUGDTQ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CC1=NC2C=CC(C)=CC=2N1

Computed Properties

  • Exact Mass: 238.110613074Da
  • Monoisotopic Mass: 238.110613074Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 37.9Ų

5-methyl-2-(phenoxymethyl)-1H-1,3-benzodiazole Pricemore >>

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